Cas no 1891719-90-6 (1-(2,6-difluoro-3-methylphenyl)cyclohexylmethanamine)

1-(2,6-Difluoro-3-methylphenyl)cyclohexylmethanamine is a fluorinated cyclohexylamine derivative with a substituted phenyl ring, exhibiting structural features that may enhance its binding affinity and selectivity in pharmacological applications. The presence of difluoro and methyl substituents on the phenyl ring contributes to improved metabolic stability and lipophilicity, potentially optimizing its pharmacokinetic profile. The cyclohexylmethanamine moiety provides conformational rigidity, which can be advantageous in receptor interactions. This compound is of interest in medicinal chemistry for its potential as a building block in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents or enzyme inhibitors. Its precise applications depend on further functionalization and biological evaluation.
1-(2,6-difluoro-3-methylphenyl)cyclohexylmethanamine structure
1891719-90-6 structure
Product Name:1-(2,6-difluoro-3-methylphenyl)cyclohexylmethanamine
CAS No:1891719-90-6
MF:C14H19F2N
MW:239.304170846939
CID:6082032
PubChem ID:117351219
Update Time:2025-10-29

1-(2,6-difluoro-3-methylphenyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(2,6-difluoro-3-methylphenyl)cyclohexylmethanamine
    • [1-(2,6-difluoro-3-methylphenyl)cyclohexyl]methanamine
    • 1891719-90-6
    • EN300-1786560
    • Inchi: 1S/C14H19F2N/c1-10-5-6-11(15)12(13(10)16)14(9-17)7-3-2-4-8-14/h5-6H,2-4,7-9,17H2,1H3
    • InChI Key: FNIJKJNRGLBLRY-UHFFFAOYSA-N
    • SMILES: FC1C(C)=CC=C(C=1C1(CN)CCCCC1)F

Computed Properties

  • Exact Mass: 239.14855593g/mol
  • Monoisotopic Mass: 239.14855593g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26Ų

1-(2,6-difluoro-3-methylphenyl)cyclohexylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1786560-0.05g
[1-(2,6-difluoro-3-methylphenyl)cyclohexyl]methanamine
1891719-90-6
0.05g
$816.0 2023-09-19
Enamine
EN300-1786560-0.1g
[1-(2,6-difluoro-3-methylphenyl)cyclohexyl]methanamine
1891719-90-6
0.1g
$855.0 2023-09-19
Enamine
EN300-1786560-0.25g
[1-(2,6-difluoro-3-methylphenyl)cyclohexyl]methanamine
1891719-90-6
0.25g
$893.0 2023-09-19
Enamine
EN300-1786560-0.5g
[1-(2,6-difluoro-3-methylphenyl)cyclohexyl]methanamine
1891719-90-6
0.5g
$933.0 2023-09-19
Enamine
EN300-1786560-1.0g
[1-(2,6-difluoro-3-methylphenyl)cyclohexyl]methanamine
1891719-90-6
1g
$971.0 2023-06-02
Enamine
EN300-1786560-2.5g
[1-(2,6-difluoro-3-methylphenyl)cyclohexyl]methanamine
1891719-90-6
2.5g
$1903.0 2023-09-19
Enamine
EN300-1786560-5.0g
[1-(2,6-difluoro-3-methylphenyl)cyclohexyl]methanamine
1891719-90-6
5g
$2816.0 2023-06-02
Enamine
EN300-1786560-10.0g
[1-(2,6-difluoro-3-methylphenyl)cyclohexyl]methanamine
1891719-90-6
10g
$4176.0 2023-06-02
Enamine
EN300-1786560-1g
[1-(2,6-difluoro-3-methylphenyl)cyclohexyl]methanamine
1891719-90-6
1g
$971.0 2023-09-19
Enamine
EN300-1786560-5g
[1-(2,6-difluoro-3-methylphenyl)cyclohexyl]methanamine
1891719-90-6
5g
$2816.0 2023-09-19

Additional information on 1-(2,6-difluoro-3-methylphenyl)cyclohexylmethanamine

Professional Introduction to Compound with CAS No. 1891719-90-6 and Product Name: 1-(2,6-difluoro-3-methylphenyl)cyclohexylmethanamine

The compound identified by the CAS number 1891719-90-6 and the product name 1-(2,6-difluoro-3-methylphenyl)cyclohexylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both fluoro and methyl substituents on the aromatic ring, combined with a cyclohexylamine side chain, contributes to its distinct chemical properties and biological activities.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds. The introduction of fluorine atoms into organic molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. The 2,6-difluoro-3-methylphenyl moiety in this compound exemplifies such advantages, making it a valuable scaffold for designing novel therapeutic agents. This structural feature is particularly relevant in the development of small-molecule inhibitors targeting enzymes and receptors involved in various diseases.

One of the most compelling aspects of 1-(2,6-difluoro-3-methylphenyl)cyclohexylmethanamine is its potential role as a precursor in the synthesis of more complex pharmacophores. The cyclohexylamine group provides a flexible and adaptable nitrogen-rich backbone that can be further modified to enhance specific pharmacological properties. Such modifications are crucial in fine-tuning the compound's interactions with biological systems, thereby optimizing its therapeutic efficacy and minimizing side effects.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of antiviral and anticancer agents. The electron-withdrawing nature of fluorine atoms can significantly influence the electronic distribution within the molecule, leading to improved binding affinity to biological targets. For instance, fluorine substitution at specific positions on an aromatic ring can enhance the compound's ability to inhibit viral proteases or kinases, which are critical for disease progression. The 1-(2,6-difluoro-3-methylphenyl)cyclohexylmethanamine structure aligns well with these principles, suggesting its utility in such therapeutic contexts.

The cyclohexylmethanamine moiety further contributes to the compound's versatility by providing a chiral center or a site for further functionalization. Chirality is a key factor in many pharmacological applications, as enantiomers of a molecule can exhibit markedly different biological activities. By incorporating a cyclohexyl group, the compound can be tailored to achieve specific stereochemical requirements necessary for optimal pharmacological performance. This flexibility makes it an attractive candidate for further exploration in drug discovery pipelines.

Advances in computational chemistry and molecular modeling have also played a pivotal role in understanding the potential applications of 1-(2,6-difluoro-3-methylphenyl)cyclohexylmethanamine. These tools allow researchers to predict how the compound will interact with various biological targets at an atomic level. Such insights are invaluable in designing experiments aimed at optimizing its pharmacological properties. By leveraging these computational methods, scientists can accelerate the discovery process and identify promising candidates for further development.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The integration of fluorinated aromatic rings with a cyclohexylamine side chain requires precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are often employed to construct the desired molecular framework efficiently. These synthetic strategies not only demonstrate the compound's complexity but also underscore its synthetic accessibility for further derivatization.

In conclusion, 1-(2,6-difluoro-3-methylphenyl)cyclohexylmethanamine represents a promising candidate for pharmaceutical development due to its unique structural features and potential biological activities. The combination of fluoro and methyl substituents on an aromatic ring, coupled with a cyclohexylamine side chain, provides a versatile scaffold for designing novel therapeutic agents. Recent advancements in computational chemistry and synthetic methodologies further enhance its appeal as a starting point for drug discovery efforts aimed at addressing various diseases.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited